6-Fluoro-2,3-dimethoxybenzoic acid

Specification

• CAS No.: 265670-72-2
• Molecular Formula: C9H9FO4
• Molecular Weight: 200.16 g/mol
• IUPAC Name: 6-fluoro-2,3-dimethoxybenzoic acid
• Standard InChI: InChI=1S/C9H9FO4/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3,(H,11,12)
• Standard InChI Key: OXYSHPNWRGUQPS-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)F)C(=O)O)OC
• Canonical SMILES: COC1=C(C(=C(C=C1)F)C(=O)O)OC

Introduction

6-Fluoro-2,3-dimethoxybenzoic acid is a synthetic organic compound with the molecular formula C9H9FO4 and a molecular weight of approximately 200.16 g/mol. It belongs to the class of benzoic acids, which are widely used in pharmaceuticals, agrochemicals, and other industrial applications. This compound is specifically characterized by the presence of a fluorine atom at the 6-position and methoxy groups at the 2- and 3-positions of the benzene ring.

Solubility and Storage

The solubility of 6-fluoro-2,3-dimethoxybenzoic acid varies depending on the solvent. It is recommended to store stock solutions at -80°C for up to six months or at -20°C for up to one month to maintain stability. Heating the solution to 37°C and using an ultrasonic bath can enhance solubility.

Synthesis and Applications

While specific synthesis methods for 6-fluoro-2,3-dimethoxybenzoic acid are not detailed in the available literature, compounds of this nature are typically synthesized through multi-step organic reactions involving fluorination and methoxylation of benzoic acid derivatives.

Potential Applications

Benzoic acids and their derivatives are commonly used in pharmaceuticals, agrochemicals, and as intermediates in organic synthesis. The presence of fluorine and methoxy groups can modify the compound's biological activity and chemical properties, making it potentially useful in drug development or as a precursor for more complex molecules.

Safety and Handling

6-Fluoro-2,3-dimethoxybenzoic acid is classified under hazard categories H315, H319, and H335, indicating potential skin and eye irritation and respiratory tract irritation. It is recommended to handle the compound with caution, using protective equipment and following proper storage guidelines.